N-(6-ethoxypyrimidin-4-yl)-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-(6-ethoxypyrimidin-4-yl)-1-[(3-fluorophenyl)methyl]-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C18H16FN5O3/c1-2-27-16-9-15(20-11-21-16)22-18(26)14-6-7-17(25)24(23-14)10-12-4-3-5-13(19)8-12/h3-9,11H,2,10H2,1H3,(H,20,21,22,26)
• InChI Key: OVWUDSMTLUCUSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=NC(=C1)NC(=O)C2=NN(C(=O)C=C2)CC3=CC(=CC=C3)F
• Molecular Formula: C18H16FN5O3
• Molecular Weight: 369.3 g/mol

Description

N-(6-ethoxypyrimidin-4-yl)-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C18H16FN5O3 and its molecular weight is 369.356. The purity is usually 95%.
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Scientific Research Applications

Metabolic Studies and Drug Discovery

Metabolism and Disposition in Drug Discovery : A study highlighted the use of 19F-nuclear magnetic resonance (NMR) in drug discovery, examining the metabolism and disposition of potent HIV integrase inhibitors, demonstrating the utility of such compounds in the development of antiviral therapies (Monteagudo et al., 2007).

Structural and Mechanistic Insights

Solid-State Tautomeric Structure Analysis : The solid-state tautomeric structure of a novel and potent HIV integrase inhibitor was resolved, providing insights into its conformation and electron distribution, useful for designing drugs with specific binding characteristics (Bacsa et al., 2013).

Antitumor and Kinase Inhibition

Discovery of Kinase Inhibitors : Research led to the discovery of selective and orally efficacious inhibitors of the Met kinase superfamily, showing the potential of such compounds in cancer treatment through the inhibition of tumor growth in xenograft models (Schroeder et al., 2009).

Antimicrobial and Antiviral Agents

Antimicrobial and Antifungal Agents : Several studies synthesized and evaluated derivatives for their antimicrobial activities, including fluoroquinolone-based thiazolidinones and compounds with potential against influenza A neuraminidase virus, highlighting the versatility of these derivatives in developing new therapeutic agents (Patel & Patel, 2010); (Abd El-All et al., 2016).